Cas no 1602140-10-2 (2-(2,2-Dimethylthiomorpholin-4-yl)ethanethioamide)

• Product Name: 2-(2,2-Dimethylthiomorpholin-4-yl)ethanethioamide
• CAS No: 1602140-10-2
• MF: C₈H₁₆N₂S₂
• MW: 204.356039047241
• MDL: MFCD32199459
• CID: 5617587
• PubChem ID: 116404913
• Update Time: 2025-10-29

2-(2,2-Dimethylthiomorpholin-4-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• EN300-3029630
• 2-(2,2-Dimethylthiomorpholin-4-yl)ethanethioamide
• 1602140-10-2

• MDL： MFCD32199459
• Inchi： 1S/C8H16N2S2/c1-8(2)6-10(3-4-12-8)5-7(9)11/h3-6H2,1-2H3,(H2,9,11)
• InChI Key： DTLRDRGBHJSMCP-UHFFFAOYSA-N
• SMILES： S1CCN(CC(N)=S)CC1(C)C

Computed Properties

• Exact Mass: 204.07549087g/mol
• Monoisotopic Mass: 204.07549087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.6Ų

Additional information on 2-(2,2-Dimethylthiomorpholin-4-yl)ethanethioamide

Introduction to 2-(2,2-Dimethylthiomorpholin-4-yl)ethanethioamide (CAS No. 1602140-10-2)

The compound 2-(2,2-Dimethylthiomorpholin-4-yl)ethanethioamide (CAS No. 1602140-10-2) is a sulfur-containing organic compound with a unique structure that has garnered attention in various fields of chemistry and material science. This compound belongs to the class of thioamides and is characterized by its thiomorpholine ring system and ethanethioamide substituent. Recent advancements in synthetic chemistry have enabled researchers to explore its potential applications in drug design, catalysis, and materials synthesis.

The molecular structure of 2-(2,2-Dimethylthiomorpholin-4-yl)ethanethioamide consists of a thiomorpholine ring with two methyl groups attached to the sulfur atom. The ethanethioamide group further extends from the ring, providing additional functional groups for chemical reactivity. This structure makes the compound highly versatile, as it can participate in various chemical transformations such as nucleophilic additions, cyclizations, and conjugate additions. Recent studies have highlighted its role as a building block in the synthesis of bioactive molecules and advanced materials.

In terms of synthesis, cas no 1602140-10-2 can be prepared through a variety of methods, including the reaction of thioureas with alkylating agents or through the thiolation of amides. These methods have been optimized in recent years to improve yield and purity. The compound's stability under various reaction conditions has made it a valuable intermediate in organic synthesis.

The application of cas no 1602140-10-2 in drug design has been a focal point of recent research. Its sulfur-containing groups are known to exhibit bioactivity, making it a potential candidate for anti-inflammatory and antioxidant agents. Additionally, its ability to form stable complexes with metal ions has led to its exploration in catalysis and metallopharmaceuticals.

In conclusion, cas no 1602140-10-2, or cas no 1602140 10 2, is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it an important tool in modern chemical research.